Cas no 2639378-67-7 (rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride)

• Product Name: rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride
• CAS No: 2639378-67-7
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD33549601
• CID: 5642530
• PubChem ID: 155970605
• Update Time: 2025-05-20

rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639378-67-7
• EN300-27780126
• rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride
• rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride, trans

• MDL： MFCD33549601
• Inchi： 1S/C7H8N2O2.ClH/c10-7(11)6-1-5(6)4-2-8-9-3-4;/h2-3,5-6H,1H2,(H,8,9)(H,10,11);1H/t5-,6+;/m0./s1
• InChI Key： BMPYAUIXLVHLHJ-RIHPBJNCSA-N
• SMILES： Cl.OC([C@@H]1C[C@H]1C1C=NNC=1)=O

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride

Comprehensive Overview of rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2639378-67-7)

The compound rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2639378-67-7) is a chiral cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a cyclopropane ring with a pyrazole moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and inflammatory diseases.

One of the key features of rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride is its stereochemistry. The (1R,2R) configuration is critical for its biological activity, as enantiopure compounds often exhibit higher selectivity and potency. This has led to growing demand for chiral building blocks like this compound in asymmetric synthesis and medicinal chemistry. The presence of the hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

Recent trends in drug discovery highlight the importance of small molecule modulators targeting G-protein-coupled receptors (GPCRs) and ion channels. The pyrazole ring in rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride is a privileged scaffold in these applications, often contributing to improved binding affinity and metabolic stability. This has sparked interest in its use for developing novel therapeutics for conditions such as neuropathic pain, epilepsy, and autoimmune disorders.

From a synthetic chemistry perspective, the cyclopropane ring in rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride offers interesting challenges and opportunities. Cyclopropanes are known for their ring strain, which can influence the compound's reactivity and conformational properties. Researchers are exploring innovative methods to incorporate such strained rings into complex molecules, leveraging advances in catalysis and green chemistry.

The pharmaceutical industry is also focusing on bioisosteres to improve drug-like properties, and the pyrazole-cyclopropane combination in this compound serves as an excellent example. Its balanced lipophilicity and hydrogen bonding capacity make it a versatile fragment for lead optimization. Additionally, the carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or conjugates with enhanced bioavailability.

In the context of personalized medicine, chiral compounds like rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride are gaining attention. The ability to separate enantiomers and study their individual effects is crucial for minimizing side effects and improving therapeutic outcomes. This aligns with the growing emphasis on precision drug design and targeted therapies in modern pharmacology.

Another emerging application of this compound is in the field of chemical biology, where it can be used as a tool molecule to probe biological pathways. The 1H-pyrazol-4-yl group is particularly useful for designing activity-based probes and molecular imaging agents. Such tools are invaluable for understanding disease mechanisms and validating new drug targets.

Market analysis indicates a rising demand for high-purity chiral intermediates like rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride. Pharmaceutical companies and contract research organizations are seeking reliable suppliers who can provide these compounds with stringent quality control and documentation. This trend is driven by the need for reproducible results in drug development and regulatory compliance.

From an environmental standpoint, the synthesis of rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride is being optimized to reduce waste and energy consumption. Green chemistry principles, such as atom economy and catalytic processes, are being applied to make its production more sustainable. This reflects the broader shift toward eco-friendly manufacturing in the chemical industry.

In conclusion, rac-(1R,2R)-2-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2639378-67-7) represents a fascinating case study in modern drug discovery. Its unique structural features, combined with its versatility in medicinal chemistry and chemical biology, make it a compound of significant interest. As research continues to uncover new applications and synthetic methodologies, its importance in the pharmaceutical and biotechnology sectors is likely to grow even further.